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Compound of Interest

Compound Name:
2-Chloro-7-fluoroquinoline-3-

carboxaldehyde

CAS No.: 745830-16-4

Cat. No.: B1365298

Get Quote

2-Chloro-7-fluoroquinoline-3-carboxaldehyde is a member of the 2-chloroquinoline-3-

carbaldehydes class of organic compounds. These molecules are highly valued as versatile

precursors for the synthesis of a wide array of heterocyclic systems.[1] The quinoline core is a

fundamental skeleton found in many natural alkaloids and serves as a pharmacophore in

numerous approved drugs, including anticancer and antibiotic agents.[1] The presence of a

reactive aldehyde group and a displaceable chlorine atom makes this compound an

exceptionally useful synthon for developing novel therapeutics.[1] However, these same

reactive sites necessitate a thorough understanding of its chemical behavior to ensure safe

handling.

Section 1: Core Chemical and Physical Properties
A precise understanding of a compound's physical properties is the foundation of safe

laboratory practice. The data below has been consolidated for 2-Chloro-7-fluoroquinoline-3-
carboxaldehyde.
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Property Value Source

Molecular Formula C₁₀H₅ClFNO BOC Sciences[2]

Molecular Weight 209.60 g/mol BOC Sciences[2]

Boiling Point 339.3 °C at 760 mmHg BOC Sciences[2]

Density 1.449 g/cm³ BOC Sciences[2]

Appearance Solid (inferred) General chemical knowledge

Section 2: Hazard Identification and Risk
Assessment
While a specific Safety Data Sheet (SDS) for the 7-fluoro substituted version is not universally

available, a robust hazard assessment can be constructed by analyzing structurally analogous

compounds such as 2-chloroquinoline-3-carboxaldehyde and other halogenated quinolines.

The toxicological properties of this specific compound have not been thoroughly investigated,

which necessitates treating it with a high degree of caution.[3]

Globally Harmonized System (GHS) Classification
(Inferred)
The following GHS classifications are based on data from closely related chemical structures

and represent the most probable hazards.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic or Harmful if

swallowed[4][5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[6]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[4][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4][6]

Primary Routes of Exposure and Mitigation:

Inhalation: The compound, likely a fine solid, can be inadvertently inhaled, causing

respiratory tract irritation.[3][4][6] Causality: The aldehyde functional group and the aromatic

system can irritate mucous membranes. All handling of the solid must be performed in a

certified chemical fume hood.

Skin Contact: Direct contact can lead to skin irritation.[4][6] Causality: Halogenated aromatic

compounds can defat the skin and cause irritation. Always wear appropriate chemical-

resistant gloves.

Eye Contact: The compound is a serious eye irritant.[4][6] Direct contact can cause

significant damage. Safety goggles or a face shield are mandatory.

Ingestion: The substance is presumed to be toxic or harmful if swallowed.[4][5] Causality:

Systemic toxicity can occur following absorption through the gastrointestinal tract. Never eat,

drink, or smoke in laboratory areas.[5][7]

Section 3: Core Safety Protocols
A self-validating system of protocols is essential for mitigating the risks associated with 2-
Chloro-7-fluoroquinoline-3-carboxaldehyde.
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Engineering Controls and Personal Protective
Equipment (PPE)

Control Measure Specification Rationale

Ventilation Certified Chemical Fume Hood
To prevent inhalation of dust

and vapors.[3]

Eye/Face Protection
Tightly fitting safety goggles or

face shield

Protects against splashes and

airborne particles causing eye

irritation.[5]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile), Lab Coat

Prevents skin contact and

irritation.[5]

Respiratory Protection

NIOSH/CEN approved

respirator (if fume hood is not

available or for large spills)

For higher-level protection

against inhalation.[3]

Standard Handling Workflow Diagram
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Preparation

Handling

Cleanup & Storage

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood
 is Operational

3. Weigh Compound in Hood
(Minimize dust creation)

4. Transfer to Reaction Vessel
(Use spatula/powder funnel)

5. Add Solvent and Seal

6. Decontaminate Glassware
 & Work Surface

7. Store Securely
(Tightly sealed, cool, dry place)

8. Dispose of Contaminated
 Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Standard workflow for safely handling solid 2-Chloro-7-fluoroquinoline-3-
carboxaldehyde.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure you are wearing all required PPE. Confirm that the

chemical fume hood has proper airflow.
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Weighing: Conduct all weighing operations within the fume hood. Use a tared weigh boat or

paper. Handle the container and spatula carefully to avoid creating airborne dust.

Transfer: Transfer the weighed solid to the reaction vessel. If transferring to a narrow-

mouthed flask, use a powder funnel.

Reaction Setup: Add solvent to the solid to wet it and prevent dust from escaping before

sealing the reaction vessel.

Cleanup: After use, promptly decontaminate the spatula and work surface.

Storage: Ensure the primary container is tightly closed after use. Store in a cool, dry, and

well-ventilated place away from incompatible materials.[3][7]

Disposal: All contaminated materials (gloves, weigh boats, paper towels) must be disposed

of as hazardous chemical waste according to institutional and local regulations.[3]

Section 4: Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
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Exposure Route Protocol

Inhalation

1. Immediately move the person to fresh air.[3]

[5]2. If breathing is difficult, provide oxygen.3. If

not breathing, give artificial respiration.[3]4.

Seek immediate medical attention.

Skin Contact

1. Immediately remove contaminated clothing.

[5]2. Wash the affected area thoroughly with

soap and plenty of water.[3]3. Seek medical

attention if irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][5]2. Remove contact

lenses, if present and easy to do.3. Seek

immediate medical attention.

Ingestion

1. Do NOT induce vomiting.2. Never give

anything by mouth to an unconscious person.

[3]3. Rinse mouth thoroughly with water.[3][5]4.

Seek immediate emergency medical help.[5]

Spill Response Protocol
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear full PPE, including a respirator if necessary.

Contain & Clean:

Avoid creating dust.[3]

Gently sweep up the spilled solid material.

Place the material into a suitable, closed, and labeled container for disposal.[3]
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Decontaminate: Wipe the spill area with a suitable solvent and then wash with soap and

water.

Dispose: Dispose of all cleanup materials and waste in a sealed container as hazardous

waste.

Emergency Response Decision Tree

Personnel Exposure Chemical Spill

Incident Occurs
(Spill or Exposure)

Identify Exposure Route Assess Spill Size

Skin Contact:
Remove clothing, wash 15+ min

Skin

Eye Contact:
Flush with water 15+ min

Eye

Inhalation:
Move to fresh air

Inhalation

Ingestion:
Rinse mouth, do not induce vomiting

Ingestion

Seek Immediate
Medical Attention

Small Spill:
Don PPE, sweep carefully,

collect for disposal

Minor

Large Spill:
Evacuate area,

call emergency response

Major

Dispose of waste
as hazardous

Click to download full resolution via product page

Caption: Decision-making workflow for handling emergency incidents involving the compound.

Section 5: Reactivity and Chemical Safety
The synthetic utility of 2-Chloro-7-fluoroquinoline-3-carboxaldehyde stems from its

reactivity, which must be managed to prevent hazardous situations.

Reactivity Profile: The molecule has two primary reactive sites. The aldehyde group readily

participates in condensation reactions with amines and hydrazines to form Schiff bases.[1]
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The chlorine atom at the 2-position is susceptible to nucleophilic aromatic substitution.

Incompatible Materials: While specific data is limited, avoid strong oxidizing agents, strong

bases, and strong reducing agents, as they may react exothermically or produce hazardous

byproducts.

Hazardous Decomposition Products: Combustion of this compound will produce toxic and

corrosive gases, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen

chloride (HCl), and hydrogen fluoride (HF).[3]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[7]

Conclusion
2-Chloro-7-fluoroquinoline-3-carboxaldehyde is a valuable tool for chemical synthesis and

drug discovery. Its utility is matched by its potential hazards, including irritation to the skin,

eyes, and respiratory system, and toxicity upon ingestion. Adherence to the protocols outlined

in this guide—grounded in the principles of engineering controls, appropriate PPE, and

cautious handling—is essential for mitigating these risks. By integrating these safety practices

into all experimental workflows, researchers can confidently and safely leverage the synthetic

potential of this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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